Cas no 27746-04-9 (5-chloro-1H-pyrrole-2-carboxylic acid)

5-Chloro-1H-pyrrole-2-carboxylic acid is a halogenated pyrrole derivative with significant utility in pharmaceutical and agrochemical synthesis. Its carboxylic acid functionality enables versatile derivatization, while the chloro-substituent enhances reactivity for cross-coupling and nucleophilic substitution reactions. This compound serves as a key intermediate in the preparation of heterocyclic compounds, particularly those with biological activity. Its structural features make it valuable for constructing complex molecular frameworks in medicinal chemistry. The product exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its compatibility with common organic solvents further facilitates its use in multistep synthesis workflows.

5-chloro-1H-pyrrole-2-carboxylic acid structure

27746-04-9 structure

Product Name:5-chloro-1H-pyrrole-2-carboxylic acid

CAS No:27746-04-9

MF:C₅H₄ClNO₂

MW:145.543760299683

CID:4643659

PubChem ID:23423219

Update Time:2025-05-28

5-chloro-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-chloro-1H-pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylic acid, 5-chloro-
- Inchi： 1S/C5H4ClNO2/c6-4-2-1-3(7-4)5(8)9/h1-2,7H,(H,8,9)
- InChI Key： SWLUNFAAJVHVFI-UHFFFAOYSA-N
- SMILES： N1C(Cl)=CC=C1C(O)=O

Computed Properties

Exact Mass: 144.9930561g/mol
Monoisotopic Mass: 144.9930561g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 53.1Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 361.9±22.0 °C at 760 mmHg
Flash Point: 172.7±22.3 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-chloro-1H-pyrrole-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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